Cas no 2228679-90-9 (tert-butyl N-5-bromo-2-(pyrrolidin-3-yl)phenylcarbamate)

• Product Name: tert-butyl N-5-bromo-2-(pyrrolidin-3-yl)phenylcarbamate
• CAS No: 2228679-90-9
• MF: C₁₅H₂₁BrN₂O₂
• MW: 341.243443250656
• CID: 5894352
• PubChem ID: 165794569
• Update Time: 2025-05-19

tert-butyl N-5-bromo-2-(pyrrolidin-3-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-bromo-2-(pyrrolidin-3-yl)phenylcarbamate
• tert-butyl N-[5-bromo-2-(pyrrolidin-3-yl)phenyl]carbamate
• 2228679-90-9
• EN300-1888029

• Inchi： 1S/C15H21BrN2O2/c1-15(2,3)20-14(19)18-13-8-11(16)4-5-12(13)10-6-7-17-9-10/h4-5,8,10,17H,6-7,9H2,1-3H3,(H,18,19)
• InChI Key： LEEVAHLSIUMDLL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)C1CNCC1

Computed Properties

• Exact Mass: 340.07864g/mol
• Monoisotopic Mass: 340.07864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-5-bromo-2-(pyrrolidin-3-yl)phenylcarbamate

Introduction to Tert-butyl N-5-bromo-2-(pyrrolidin-3-yl)phenylcarbamate (CAS No. 2228679-90-9)

Tert-butyl N-5-bromo-2-(pyrrolidin-3-yl)phenylcarbamate, with the chemical formula C₁₅H₁₈BrN₂O₂, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a tert-butyl group, a 5-bromo substituent, and a pyrrolidin-3-yl moiety makes it a versatile intermediate for synthesizing more complex molecules. Its CAS number, 2228679-90-9, uniquely identifies it in scientific literature and databases, facilitating accurate referencing and research.

The tert-butyl N-5-bromo-2-(pyrrolidin-3-yl)phenylcarbamate structure combines several functional groups that contribute to its reactivity and utility. The tert-butyl group provides steric hindrance, which can influence the compound's solubility and metabolic stability. The 5-bromo substituent is a common halogenation agent, often used to introduce bromine into organic synthesis pathways. Additionally, the pyrrolidin-3-yl ring enhances the compound's heterocyclic nature, making it a valuable building block for medicinal chemistry applications.

In recent years, there has been growing interest in the development of novel pharmaceutical agents that incorporate heterocyclic structures. Pyrrolidine derivatives, in particular, have shown promise in various therapeutic areas due to their ability to interact with biological targets in unique ways. The pyrrolidin-3-yl moiety in Tert-butyl N-5-bromo-2-(pyrrolidin-3-yl)phenylcarbamate may contribute to its potential as a pharmacophore in drug design. Researchers have been exploring its utility in creating molecules with enhanced binding affinity and selectivity for specific biological receptors.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of more complex pharmaceutical intermediates. The combination of the tert-butyl group, 5-bromo substituent, and pyrrolidin-3-yl ring provides multiple sites for further functionalization. This flexibility allows chemists to modify the molecule in various ways to tailor its properties for specific applications. For instance, the bromine atom can be readily replaced with other functional groups using cross-coupling reactions, enabling the creation of diverse derivatives.

Recent studies have highlighted the importance of structural diversity in drug discovery efforts. Compounds like Tert-butyl N-5-bromo-2-(pyrrolidin-3-yl)phenylcarbamate exemplify how combining different pharmacophoric elements can lead to novel therapeutic agents. The tert-butyl group, for example, can improve metabolic stability by reducing susceptibility to enzymatic degradation. Meanwhile, the 5-bromo substituent can serve as a handle for further chemical modifications, allowing researchers to optimize potency and selectivity.

The pharmaceutical industry has been increasingly leveraging computational methods and high-throughput screening to identify promising candidates for drug development. The structural features of Tert-butyl N-5-bromo-2-(pyrrolidin-3-yl)phenylcarbamate make it an attractive candidate for these approaches. Its unique combination of functional groups provides a rich scaffold for virtual screening and experimental validation. By integrating machine learning models with traditional synthetic chemistry, researchers can accelerate the discovery process and identify new leads more efficiently.

Another area where this compound shows promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, making them attractive targets for therapeutic intervention. Pyrrolidine derivatives have been reported to exhibit inhibitory activity against various kinases due to their ability to bind to ATP-binding pockets effectively. The presence of the pyrrolidin-3-yl moiety in Tert-butyl N-5-bromo-2-(pyrrolidin-3-y l)phen ylcarbamate suggests that it may have similar properties, potentially making it useful in designing kinase inhibitors.

In conclusion, Tert-butyl N-5-bromo -2-( py rrol idin -3 -y l ) phen yl carbamate ( CAS No . 2228679 -90 -9 ) is a multifaceted compound with significant potential in pharmaceutical research . Its unique structural features , including the tert-but yl group, 5-brom o substituent , and py rrol idin -3-y l moiety , make it a valuable intermediate for synthesizing complex molecules . Recent studies have demonstrated its utility in drug development efforts , particularly in designing kinase inhibitors and other therapeutic agents . As research continues to evolve , this compound is likely to play an increasingly important role in advancing medicinal chemistry and drug discovery.